Cas no 2137684-28-5 (Methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate)

• Product Name: Methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate
• CAS No: 2137684-28-5
• MF: C₁₀H₁₁FO₅S
• MW: 262.254745721817
• CID: 5413157
• PubChem ID: 154832127
• Update Time: 2025-06-15

Methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Z2907434126
• Methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate
• methyl 3-(fluorosulfonyl)-5-(methoxymethyl)benzoate
• EN300-728283
• 2137684-28-5

• Inchi： 1S/C10H11FO5S/c1-15-6-7-3-8(10(12)16-2)5-9(4-7)17(11,13)14/h3-5H,6H2,1-2H3
• InChI Key： OGNLFSAOYVCJLT-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=O)OC)=CC(COC)=C1)(=O)(=O)F

Computed Properties

• Exact Mass: 262.03112278g/mol
• Monoisotopic Mass: 262.03112278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78Ų

Additional information on Methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate

Methyl 3-Fluorosulfonyl-5-(Methoxymethyl)benzoate: An Overview of Its Properties and Applications

Methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate (CAS No. 2137684-28-5) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes a fluorosulfonyl group, a methoxymethyl substituent, and a benzoate ester. These functional groups contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate is C₁₁H₁₃F₂O₄S, with a molecular weight of approximately 285.28 g/mol. The presence of the fluorosulfonyl group (SO₂F) imparts significant electron-withdrawing properties to the molecule, which can influence its reactivity in various chemical reactions. The methoxymethyl substituent (CH₃OCH₂-) adds steric bulk and can affect the molecule's solubility and stability. The benzoate ester (COOCH₃) is a common functional group found in many organic compounds and can be readily hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid.

In the context of pharmaceutical research, methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate has shown promise as an intermediate in the synthesis of novel drugs. The fluorosulfonyl group can be used to introduce fluorine atoms into target molecules, which can enhance their metabolic stability and bioavailability. Fluorinated compounds are known for their improved pharmacokinetic properties and are often used in the development of drugs with enhanced therapeutic effects. Recent studies have demonstrated that compounds containing fluorosulfonyl groups can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The synthetic versatility of methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate has also been explored in materials science. Fluorinated compounds are widely used in the development of advanced materials due to their unique properties such as low surface energy, high thermal stability, and chemical inertness. In particular, the presence of the fluorosulfonyl group can enhance the hydrophobicity and oleophobicity of materials, making them suitable for applications in coatings, lubricants, and adhesives. Additionally, the methoxymethyl substituent can improve the processability and mechanical properties of polymers.

In chemical synthesis, methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate serves as a valuable building block for the preparation of more complex molecules. Its reactivity can be harnessed in various synthetic transformations, such as nucleophilic substitution reactions, coupling reactions, and radical reactions. The ability to introduce multiple functional groups into a single molecule makes it an attractive starting material for the synthesis of multifunctional compounds with diverse applications.

The safety profile of methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate is an important consideration in its use. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, it is important to store the compound away from heat sources and incompatible materials to prevent any potential hazards.

In conclusion, methyl 3-fluorosulfonyl-5-(methoxymethyl)benzoate (CAS No. 2137684-28-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure endows it with valuable properties that make it an attractive intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in modern chemistry.